2-(Propan-2-yl)-6-(trifluoromethyl)morpholine-3-thione
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Description
2-(Propan-2-yl)-6-(trifluoromethyl)morpholine-3-thione is a fluorinated morpholine derivative characterized by a thione functional group at the 3-position, a trifluoromethyl (-CF₃) substituent at the 6-position, and an isopropyl (propan-2-yl) group at the 2-position of the morpholine ring. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, making such compounds relevant in medicinal chemistry and agrochemical research.
Properties
Molecular Formula |
C8H12F3NOS |
|---|---|
Molecular Weight |
227.25 g/mol |
IUPAC Name |
2-propan-2-yl-6-(trifluoromethyl)morpholine-3-thione |
InChI |
InChI=1S/C8H12F3NOS/c1-4(2)6-7(14)12-3-5(13-6)8(9,10)11/h4-6H,3H2,1-2H3,(H,12,14) |
InChI Key |
SKMBYDUGLMPKMN-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1C(=S)NCC(O1)C(F)(F)F |
Origin of Product |
United States |
Biological Activity
2-(Propan-2-yl)-6-(trifluoromethyl)morpholine-3-thione is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its biological effects, particularly focusing on its anticancer properties, mechanisms of action, and related studies.
Chemical Structure
The compound features a morpholine ring substituted with a trifluoromethyl group and a thione functional group. This unique structure contributes to its biological activity, influencing interactions with various biological targets.
Anticancer Activity
Recent studies have highlighted the compound's anticancer potential . For instance, derivatives of morpholine-thiones have shown significant cytotoxic effects against various cancer cell lines. The following table summarizes key findings on the anticancer activity of related compounds:
| Compound Type | Cell Lines Tested | IC50 (µM) | Mechanism of Action |
|---|---|---|---|
| N-Mannich Base | HepG2, SGC-7901, MCF-7 | 0.8 - 0.9 | Telomerase inhibition |
| 1,3,4-Oxadiazole Derivative | A375 (melanoma), MCF-7 (breast cancer) | 100 - 300 | Apoptosis induction |
| Triazolethione Derivative | MCF-7, Bel-7402 | Varies | Antioxidant and cytotoxic effects |
The mechanisms underlying the biological activity of 2-(Propan-2-yl)-6-(trifluoromethyl)morpholine-3-thione include:
- Oxidative Stress Induction : Higher concentrations of related morpholine derivatives have been shown to induce oxidative stress in thymocytes, leading to cytotoxicity without altering mitochondrial membrane potential .
- Telomerase Inhibition : Certain derivatives exhibit potent telomerase inhibitory activity, which is crucial for cancer cell proliferation control .
- Apoptosis Induction : Studies indicate that these compounds can trigger apoptosis in cancer cells, as evidenced by increased early and late apoptotic cell populations in treated cell lines .
Case Studies
Several case studies provide insights into the biological activity of morpholine derivatives:
- Study on Thymocytes : A study demonstrated that increasing concentrations of a related morpholine derivative inhibited thymocyte proliferation primarily through oxidative stress mechanisms .
- Antitumor Activity Assessment : In vitro tests revealed that certain N-Mannich bases exhibited significantly higher cytotoxicity against HepG2 and MCF-7 cell lines compared to standard chemotherapeutic agents like 5-fluorouracil .
Comparison with Similar Compounds
Comparison with Similar Compounds
The structural and functional attributes of 2-(Propan-2-yl)-6-(trifluoromethyl)morpholine-3-thione can be compared to related fluorinated morpholine derivatives and other trifluoromethyl-bearing heterocycles. Below is a detailed analysis:
Table 1: Key Structural and Functional Comparisons
Key Findings :
Trifluoromethyl groups in all compared compounds contribute to electron-withdrawing effects, increasing resistance to oxidative degradation. For example, spirocyclic compounds with dual CF₃ groups (Table 1, row 3) exhibit enhanced metabolic stability in pharmacokinetic studies .
Synthetic Accessibility: Morpholine-3-thiones are typically synthesized via cyclization of β-amino alcohols with CS₂ or via thionation of morpholinones. However, the discontinuation of 2-methyl-6-(trifluoromethyl)morpholine-3-thione () suggests challenges in scaling up fluorinated morpholine derivatives, possibly due to purification issues or reagent toxicity.
Biological Relevance :
- While the target compound lacks direct pharmacological data, structurally related spirocyclic diazaspiro compounds (e.g., Example 383 in ) demonstrate potent activity against viral proteases, attributed to their trifluoromethyl-enhanced binding affinity .
- The benzoic acid derivative (Table 1, row 2) highlights the versatility of CF₃ groups in kinase inhibitor design, where electron-deficient aromatic systems improve target engagement .
Analytical Data :
- HPLC retention times (e.g., 1.40 minutes for Example 383 under SMD-TFA05 conditions) suggest that trifluoromethylated compounds exhibit moderate polarity, aligning with their lipophilicity profiles .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
